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Compound of Interest

Compound Name: Pinic acid

Cat. No.: B124731 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of picric acid, a chemical that, while useful in various applications,

presents significant hazards if managed improperly. By adhering to these procedural, step-by-

step instructions, you can mitigate risks and ensure operational integrity.

Picric acid, or 2,4,6-trinitrophenol, is a yellow crystalline solid used in histology, microscopy,

and as an explosive.[1] When hydrated, it is generally stable; however, in a dry state (with less

than 10% water), it becomes a potent explosive sensitive to heat, shock, and friction.[2][3]

Furthermore, picric acid can form highly sensitive and explosive picrate salts upon contact with

metals, metal salts, bases, and concrete.[4]

Essential Personal Protective Equipment (PPE) and
Safety Parameters
Proper PPE is the first line of defense against the hazards of picric acid. The following table

summarizes the required equipment and key safety parameters to observe during its handling.
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Category Requirement Rationale Citations

Hand Protection

Double nitrile,

neoprene, or butyl

gloves (minimum

thickness 0.11 mm)

Provides chemical

resistance and

prevents skin contact,

which can cause

irritation and allergic

reactions. Latex

gloves are not

effective.

[1][4][5][6]

Eye Protection
Safety glasses or

splash goggles

Protects eyes from

splashes of picric acid

solutions, which can

cause irritation,

redness, and pain.

[1][2][7]

Body Protection
Laboratory coat with

long sleeves

Prevents

contamination of

personal clothing and

skin.

[1][2]

Footwear Closed-toe shoes
Protects feet from

spills.
[1][2]

Respiratory Protection
Work in a certified

chemical fume hood

Minimizes inhalation

of picric acid dust or

vapors, which can

cause respiratory

irritation.

[1][4][5]

Hydration Level

Maintain at least 10%

water content (30%

recommended for

storage)

Prevents the

formation of dry,

explosive picric acid.

[3][5][6][8][9]

Exposure Limit (OSHA

PEL)
0.1 mg/m³

The permissible

exposure limit for an

8-hour workday.

[1]
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Standard Operating Protocol for Picric Acid
Handling
This protocol outlines the essential steps for safely managing picric acid from acquisition to

disposal.

1. Procurement and Storage:

Purchase picric acid in a wetted or solution form whenever possible.[5]

Keep quantities to a minimum.[1][5]

Store in its original container in a cool, dry, well-ventilated area away from heat sources and

direct sunlight.[4][8]

The storage area should be constructed of fire-resistant materials.[8]

Do not store in containers with metal caps; use glass or plastic containers.[5]

Label containers with the date of receipt and the date opened.[4][5]

2. Handling and Use:

Before use, visually inspect the container for any signs of dryness or crystal formation

around the cap without opening it.[4][8] If dryness is suspected, do not handle the container

and contact your institution's Environmental Health & Safety (EHS) department immediately.

[3][4][5][8]

Always handle picric acid within a certified chemical fume hood.[1][4][5]

Wear the appropriate PPE as detailed in the table above.

Use non-metal (e.g., plastic or wooden) spatulas for handling solid picric acid to avoid the

formation of explosive metal picrates.[4][6][8]

Before resealing the container, clean the threads of the bottle and cap with a damp cloth to

prevent the formation of crystals.[1][4][8]
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3. Inspection and Maintenance:

Inspect stored picric acid containers regularly (e.g., every six months) to ensure they remain

hydrated.[1][2][6]

If necessary, add distilled water to maintain a water content of at least 10%.[3][5]

Maintain a log of inspections and rehydration dates.[1][8]

4. Disposal:

Dispose of picric acid within two years of its receipt.[3][5][8]

For hydrated picric acid, disposal should be handled through your institution's hazardous

waste program.[5][6]

Never dispose of picric acid down the drain, as it can react with metal pipes to form

explosive picrates.

If you encounter dry picric acid, do not attempt to handle or dispose of it yourself. Contact

your EHS department immediately for stabilization and disposal.[5][6]

Emergency Spill Response Workflow
A spill of picric acid requires a calm and methodical response. The following diagram illustrates

the logical workflow for handling a picric acid spill.
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Workflow for Picric Acid Spill Response

Picric Acid Spill Occurs

Assess Spill Size and Form
(Solid or Liquid?)

Small Spill (<30 mL or small powder amount)

Small

Large Spill or Dry Picric Acid

Large or Dry

No

Don Appropriate PPE
(Double Gloves, Goggles, Lab Coat)

Yes

Evacuate the Area

Notify EHS/Emergency Services

Isolate the Area

Await Professional Response

Solid Spill:
1. Moisten with water (mist if possible).

2. Do NOT sweep.
3. Use a dampened absorbent pad.

Solid

Liquid Spill:
1. Cover with absorbent material.

Liquid

Collect Spill Material into a
Glass or Plastic Container with a Non-Metal Lid.

Add water to keep moist.

Clean Spill Area with Soap and Water,
followed by Alcohol.

Label as 'Picric Acid Waste' and
Contact EHS for Pickup.

Spill Response Complete

Click to download full resolution via product page

Caption: Logical workflow for responding to a picric acid spill.
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By implementing these safety protocols and being prepared for emergencies, you can

significantly reduce the risks associated with handling picric acid, ensuring a safer laboratory

environment for everyone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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